N-butyl-4-[(6-methyl-3-pyridazinyl)oxy]benzamide

• IUPAC Name: N-butyl-4-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C16H19N3O2/c1-3-4-11-17-16(20)13-6-8-14(9-7-13)21-15-10-5-12(2)18-19-15/h5-10H,3-4,11H2,1-2H3,(H,17,20)
• InChI Key: WDUBIEPLODLVHD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(C=C1)OC2=NN=C(C=C2)C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

"N-butyl-4-[(6-methyl-3-pyridazinyl)oxy]benzamide" is part of a broader class of chemical compounds known for their potential in various applications due to their unique structural features and chemical properties. Similar compounds have been studied for their synthesis methods, molecular structures, chemical reactions, and physical and chemical properties.

Synthesis Analysis

The synthesis of benzamide derivatives often involves multi-step chemical processes, including the formation of intermediates and the use of specific catalysts to achieve the desired structural configuration. For example, the Ce(iii)-catalyzed synthesis of pyridyl benzamides from aminopyridines and nitroolefins without external oxidants represents a method that could potentially be adapted for the synthesis of "N-butyl-4-[(6-methyl-3-pyridazinyl)oxy]benzamide" (Chen et al., 2018).

Molecular Structure Analysis

Structural studies, including X-ray crystallography and Density Functional Theory (DFT) calculations, are crucial for understanding the conformational characteristics and molecular geometry of benzamide derivatives. These studies help relate structural features to potential biological properties (Grassi et al., 2002).

Chemical Reactions and Properties

Benzamide derivatives participate in various chemical reactions, including palladium-mediated C(sp3)-H bond activation, which is significant for functionalization processes. Such reactions enable the introduction of substituents that can alter the compound's properties and potential applications (Shih-Yun Chen et al., 2023).